Cas no 52607-60-0 ( )

• Product name: &nbsp
• CAS No: 52607-60-0
• MF: C₂₅H₂₂N₄O₃
• MW: 426.46718
• CID: 937175
• PubChem ID: 322865

  Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenyl)-(1',3',3'-trimethylspiro[chromene-2,2'-indole]-6-yl)diazene
• AC1L87D8
• NSC281235
• NSC-281235
• 52607-60-0
• SCHEMBL5569656
• DTXSID80314197
•  

• Inchi： InChI=1S/C25H22N4O3/c1-24(2)21-6-4-5-7-22(21)28(3)25(24)15-14-17-16-19(10-13-23(17)32-25)27-26-18-8-11-20(12-9-18)29(30)31/h4-16H,1-3H3
• InChI Key： FCPVYJHIHOWVNE-UHFFFAOYSA-N
• SMILES： CC1(C2=CC=CC=C2N(C13C=CC4=C(O3)C=CC(=C4)N=NC5=CC=C(C=C5)[N+](=O)[O-])C)C

Computed Properties

• Exact Mass: 426.16936
• Monoisotopic Mass: 426.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 80.33
• LogP: 7.12790